Cas no 2034389-94-9 (4-1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-ylmorpholine-3,5-dione)

• Product Name: 4-1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-ylmorpholine-3,5-dione
• CAS No: 2034389-94-9
• MF: C₁₆H₂₅N₃O₆S
• MW: 387.451203107834
• CID: 6567605
• PubChem ID: 119105832
• Update Time: 2025-07-03

4-1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-ylmorpholine-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-ylmorpholine-3,5-dione
• 4-[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]morpholine-3,5-dione
• AKOS026704869
• 4-[1-(1-methylsulfonylpiperidine-4-carbonyl)piperidin-4-yl]morpholine-3,5-dione
• 4-(1-(1-(methylsulfonyl)piperidine-4-carbonyl)piperidin-4-yl)morpholine-3,5-dione
• 2034389-94-9
• F6562-6989

• Inchi： 1S/C16H25N3O6S/c1-26(23,24)18-8-2-12(3-9-18)16(22)17-6-4-13(5-7-17)19-14(20)10-25-11-15(19)21/h12-13H,2-11H2,1H3
• InChI Key： UUUDVJRWPNOBSL-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(C(N2CCC(CC2)N2C(COCC2=O)=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 387.14640670g/mol
• Monoisotopic Mass: 387.14640670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 113Ų

Additional information on 4-1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-ylmorpholine-3,5-dione

4-1-(1-Methanesulfonylpiperidine-4-carbonyl)piperidin-4-ylmorpholine-3,5-dione (CAS No. 2034389-94-9): A Comprehensive Overview

4-1-(1-Methanesulfonylpiperidine-4-carbonyl)piperidin-4-ylmorpholine-3,5-dione (CAS No. 2034389-94-9) is a specialized organic compound with a complex molecular structure. This compound belongs to the class of piperidine derivatives and features a unique combination of functional groups, including a methanesulfonyl group, a carbonyl group, and a morpholine-3,5-dione moiety. Its intricate architecture makes it a subject of interest in various research fields, particularly in medicinal chemistry and drug discovery.

The compound's molecular formula and structural features contribute to its potential applications in pharmaceutical development. Researchers are particularly interested in its piperidine-based framework, which is commonly found in many bioactive molecules. The presence of both sulfonyl and carbonyl groups enhances its potential for forming hydrogen bonds, making it a valuable scaffold for drug design.

Recent trends in pharmaceutical research have shown growing interest in piperidine-containing compounds due to their diverse biological activities. The 4-1-(1-Methanesulfonylpiperidine-4-carbonyl)piperidin-4-ylmorpholine-3,5-dione structure aligns with current research directions focusing on heterocyclic compounds with potential therapeutic applications. Its structural complexity offers multiple sites for modification, allowing medicinal chemists to explore various derivatives with optimized properties.

From a synthetic chemistry perspective, the preparation of 4-1-(1-Methanesulfonylpiperidine-4-carbonyl)piperidin-4-ylmorpholine-3,5-dione involves sophisticated organic transformations. The compound's synthesis typically requires multi-step procedures, including protection-deprotection strategies, amide bond formation, and selective functionalization of the piperidine rings. These synthetic challenges make it an interesting subject for methodological development in organic chemistry.

The physicochemical properties of CAS 2034389-94-9 are crucial for understanding its behavior in different environments. While specific data may vary depending on the exact form and purity, this compound generally exhibits characteristics typical of polar organic molecules. Its solubility profile, stability under various conditions, and potential for crystallization are important considerations for researchers working with this material.

In the context of drug discovery, the piperidin-4-ylmorpholine-3,5-dione core presents interesting possibilities for interaction with biological targets. The compound's three-dimensional structure and electronic distribution may enable specific binding to enzymes or receptors, making it a potential starting point for the development of novel therapeutic agents. Current research in this area focuses on understanding its pharmacophore features and structure-activity relationships.

Quality control and characterization of 4-1-(1-Methanesulfonylpiperidine-4-carbonyl)piperidin-4-ylmorpholine-3,5-dione require advanced analytical techniques. Standard procedures include high-performance liquid chromatography (HPLC) for purity assessment, nuclear magnetic resonance (NMR) spectroscopy for structural confirmation, and mass spectrometry for molecular weight verification. These analytical methods ensure the compound meets the rigorous standards required for research applications.

The commercial availability of CAS 2034389-94-9 through specialty chemical suppliers has facilitated its use in various research programs. When sourcing this compound, researchers should pay attention to specifications such as purity grade, packaging conditions, and storage recommendations to ensure optimal performance in experimental settings. Proper handling and storage are essential to maintain the compound's integrity over time.

Future directions for research involving 4-1-(1-Methanesulfonylpiperidine-4-carbonyl)piperidin-4-ylmorpholine-3,5-dione may include exploration of its potential in addressing current medical challenges. With the growing emphasis on targeted therapies and precision medicine, compounds with well-defined structural features like this one may play important roles in developing next-generation pharmaceuticals.

From a regulatory perspective, researchers working with 2034389-94-9 should ensure compliance with all applicable guidelines for chemical substances. While this compound is not classified as hazardous under standard regulations, proper laboratory practices should always be followed when handling any chemical material. Documentation of safety data and material handling procedures is recommended for all research involving this substance.

The intellectual property landscape surrounding 4-1-(1-Methanesulfonylpiperidine-4-carbonyl)piperidin-4-ylmorpholine-3,5-dione may include patents related to its synthesis, derivatives, or specific applications. Researchers should conduct thorough patent searches before embarking on commercial development projects involving this compound to avoid infringement issues.

In summary, 4-1-(1-Methanesulfonylpiperidine-4-carbonyl)piperidin-4-ylmorpholine-3,5-dione (CAS No. 2034389-94-9) represents an interesting chemical entity with potential applications across multiple scientific disciplines. Its complex structure and functional group arrangement make it a valuable tool for medicinal chemistry research and a potential precursor for biologically active compounds. As research continues to uncover new applications for piperidine-based structures, compounds like this one will likely remain important subjects of scientific investigation.